Cas no 17891-55-3 (Silane,tris[(1-methylethyl)thio]-)

• Product Name: Silane,tris[(1-methylethyl)thio]-
• CAS No: 17891-55-3
• MF: C₉H₂₁S₃Si
• MW: 253.543539762497
• MDL: MFCD00192562
• CID: 122628
• PubChem ID: 14736450
• Update Time: 2025-06-25

Silane,tris[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Silane,tris[(1-methylethyl)thio]-
• Tris(isopropylthio)silane
• (S-i-pr)3SiH
• TRIS(ISOPROPYLTHIO)SILANE,TECH.
• Tris-isopropylmercapto-silan
• tris-isopropylsulfanyl-silane
• TRIS(ISOPROPYLTHIO)SILANE, TECH.
• tris(propan-2-ylsulfanyl)silicon
• AS-77107
• SCHEMBL2456235
• Silane, tris[(1-methylethyl)thio]-
• 17891-55-3
• tri(isopropylthio)silane
• AKOS015913394

• MDL： MFCD00192562
• Inchi： 1S/C9H21S3Si/c1-7(2)10-13(11-8(3)4)12-9(5)6/h7-9H,1-6H3
• InChI Key： JSNFPRDBBIFLRM-UHFFFAOYSA-N
• SMILES： S(C(C)C)[Si](SC(C)C)SC(C)C |^1:4|

Computed Properties

• Exact Mass: 254.06500
• Monoisotopic Mass: 253.05746572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.986 g/mL at 25 °C(lit.)
• Boiling Point: 130 °C6 mm Hg(lit.)
• Flash Point: 119 °F
• Refractive Index: n20/D 1.523(lit.)
• PSA: 75.90000
• LogP: 4.12840
• Solubility: Not determined

Silane,tris[(1-methylethyl)thio]- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：10-13-21
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3.2
• PackingGroup：III

Additional information on Silane,tris[(1-methylethyl)thio]-

Introduction to Silane, tris[(1-methylethyl)thio]- (CAS No. 17891-55-3)

Silane, tris[(1-methylethyl)thio]-, with the chemical formula C₉H₂₁SiS₃, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and pharmaceutical research. This compound, identified by its CAS number 17891-55-3, is characterized by its unique structure, which consists of a silicon atom bonded to three thioether groups derived from isobutyl groups. The presence of these sulfur-containing moieties imparts distinct chemical properties that make it a valuable reagent in various applications.

The< strong>Silanetriol backbone of this compound provides a versatile platform for further functionalization, enabling its use in the synthesis of more complex molecules. In recent years, Silane, tris[(1-methylethyl)thio]- has been explored for its potential in enhancing surface properties of materials, particularly in the context of adhesion promoters and surface modification techniques. Its ability to form stable bonds with both inorganic and organic substrates has opened up new avenues in nanotechnology and coatings industry.

One of the most intriguing aspects of this compound is its role in pharmaceutical applications. Researchers have been investigating its potential as a precursor for the development of novel drug delivery systems. The thioether groups present in its structure can be selectively modified to incorporate bioactive molecules, making it an attractive candidate for targeted drug delivery. Furthermore, the silicon-sulfur bond has shown promise in stabilizing certain pharmaceutical intermediates, thereby improving the overall yield and efficiency of synthetic pathways.

In the realm of materials science, Silane, tris[(1-methylethyl)thio]- has been employed to enhance the performance of polymer composites. Its ability to improve interfacial adhesion between different materials has led to significant advancements in the development of high-performance coatings and adhesives. These advancements are particularly relevant in industries where durability and chemical resistance are paramount, such as aerospace and automotive sectors.

Recent studies have also highlighted the compound's potential in catalysis. The unique electronic properties of the silicon center allow it to act as a Lewis acid catalyst, facilitating various organic transformations. This has opened up new possibilities for streamlining synthetic routes and improving reaction efficiencies. Additionally, the sulfur atoms can participate in coordination chemistry, offering further versatility in catalytic applications.

The environmental impact of Silane, tris[(1-methylethyl)thio]- has also been a subject of interest. Efforts have been made to develop greener synthetic routes for this compound, minimizing waste and reducing energy consumption. Such initiatives align with the broader goal of sustainable chemistry, ensuring that advancements in material science do not come at an environmental cost.

Future research directions for Silane, tris[(1-methylethyl)thio]- are likely to focus on expanding its applications in biomedicine and nanotechnology. The development of novel drug delivery systems and smart materials could revolutionize various medical treatments and industrial processes. As our understanding of this compound's properties continues to grow, so too will its significance in addressing some of the most pressing challenges in modern chemistry.

In conclusion, Silane, tris[(1-methylethyl)thio]- (CAS No. 17891-55-3) is a multifaceted compound with a wide range of potential applications. Its unique structure and chemical properties make it an invaluable tool in both academic research and industrial development. As scientists continue to explore its capabilities, we can expect to see even more innovative uses emerge, further solidifying its place as a cornerstone molecule in advanced material science.